2,3,4,5,6-pentadeuterio-N-[1-[2-(1H-indol-3-yl)ethyl]piperidin-4-yl]benzamide;hydrochloride

• IUPAC Name: 2,3,4,5,6-pentadeuterio-N-[1-[2-(1H-indol-3-yl)ethyl]piperidin-4-yl]benzamide;hydrochloride
• InChI: InChI=1S/C22H25N3O.ClH/c26-22(17-6-2-1-3-7-17)24-19-11-14-25(15-12-19)13-10-18-16-23-21-9-5-4-8-20(18)21;/h1-9,16,19,23H,10-15H2,(H,24,26);1H/i1D,2D,3D,6D,7D
• InChI Key: AFJSFHAKSSWOKG-ISWUXAKYSA-N
• Canonical SMILES: C1CN(CCC1NC(=O)C2=CC=CC=C2)CCC3=CNC4=CC=CC=C43.Cl
• Isomeric SMILES: [2H]C1=C(C(=C(C(=C1[2H])[2H])C(=O)NC2CCN(CC2)CCC3=CNC4=CC=CC=C43)[2H])[2H].Cl
• Molecular Formula: C22H26ClN3O
• Molecular Weight: 388.9 g/mol

Description

This compound is a deuterated derivative of a benzamide compound, which means that some or all of the hydrogen atoms in the molecule have been replaced with deuterium, an isotope of hydrogen. Deuterated compounds are often used in various types of scientific research, including structural studies and investigations of reaction mechanisms.

Molecular Structure Analysis

The molecular structure of this compound would be based on the structures of its constituent parts: the indole, piperidine, and benzamide moieties. The deuteration would not change the overall structure, but would slightly affect certain properties such as the compound’s vibrational modes.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of polar functional groups would make the compound more soluble in polar solvents.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound were a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific properties. For example, many benzamides are irritants and should be handled with care.